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Compound of Interest

2,3-Epoxy-3-(o-
Compound Name:
nitrophenyl)propiophenone

CAS No.: 7152-68-3

Cat. No.: B3033021

Get Quote

Executive Summary

» Target Molecule: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (also known as 2-
nitrochalcone epoxide).[1][2][3]

e Core Structure: An
-epoxy ketone scaffold bridging a phenyl ring and an o-nitrophenyl moiety.[1]

o Primary Application: High-value intermediate for the synthesis of 2-phenylquinolin-4(1H)-
ones and flavonoid mimetics.[1]

¢ Synthetic Challenge: The ortho-nitro substituent introduces significant steric hindrance and
electron-withdrawing effects, requiring optimized conditions for the epoxidation step to
prevent retro-aldol cleavage or incomplete conversion.[1]

Retrosynthetic Analysis
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The most robust pathway to the target epoxide is the nucleophilic epoxidation of its
corresponding

-unsaturated ketone (chalcone).

» Disconnection: C2—C3 epoxide bond.[1]
e Precursor: 3-(2-nitrophenyl)-1-phenylprop-2-en-1-one (2-Nitrochalcone).[1]

o Starting Materials: Acetophenone + 2-Nitrobenzaldehyde.[1]

Step 1: Synthesis of the Precursor (2-Nitrochalcone)

Reaction Type: Claisen-Schmidt Condensation.[1]

Mechanism & Rationale

The reaction proceeds via a crossed-aldol condensation.[1] The base deprotonates the

-carbon of acetophenone, generating an enolate.[1] This nucleophile attacks the carbonyl
carbon of 2-nitrobenzaldehyde.[1] The ortho-nitro group activates the aldehyde towards
nucleophilic attack but may sterically hinder the approach.[1] Subsequent dehydration (

) yields the conjugated enone.

Experimental Protocol

¢ Reagents:

o

Acetophenone (10 mmol, 1.20 g)

[¢]

2-Nitrobenzaldehyde (10 mmol, 1.51 g)[1]

[¢]

Ethanol (95%, 15 mL)

o

NaOH (10% aqueous solution, 5 mL)
e Procedure:

o Dissolve acetophenone and 2-nitrobenzaldehyde in ethanol in a 50 mL round-bottom flask.
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[e]

Cool the solution to 0-5°C in an ice bath (Critical: Low temperature minimizes side
reactions like Cannizzaro).

o Add the NaOH solution dropwise with vigorous stirring.

o Allow the reaction to warm to room temperature and stir for 3—4 hours. A heavy precipitate
should form.

o Work-up: Cool the mixture overnight in a refrigerator. Filter the solid, wash with cold water
(until neutral pH), and then with cold ethanol (2 x 5 mL).

o Purification: Recrystallize from hot ethanol.
o Expected Yield: 80—-90%.[1]
o Characterization: Yellow crystals.[1] MP: ~124-126°C.[1]

Step 2: Epoxidation (The Core Transformation)

Reaction Type: Weitz-Scheffer Epoxidation (Nucleophilic Epoxidation).[1]

Method A: Traditional Alkaline Hydrogen Peroxide

Suitable for small-scale, initial screening.[1]

o Reagents: 2-Nitrochalcone (1 g), Methanol/Acetone (20 mL),
(30%, 2 mL), NaOH (2M, 1 mL).

» Protocol: Dissolve chalcone in solvent. Add

. Add NaOH dropwise. Stir at RT for 2—6 hours. Pour into ice water to precipitate.

Method B: Phase Transfer Catalysis (Recommended for
High Purity)

The ortho-nitro group renders the double bond electron-deficient but sterically crowded.[1] A
biphasic system using a Phase Transfer Catalyst (PTC) ensures higher yields and cleaner
products by protecting the sensitive epoxide from hydrolytic ring opening in the aqueous phase.
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Optimized PTC Protocol

e Reagents:

o 2-Nitrochalcone (2.53 g, 10 mmol)[1]

[¢]

Toluene (30 mL) — Organic Phase

o

(30% ag, 15 mL) — Oxidant

o

NaOH (5% aq, 10 mL) — Base

o

Tetrabutylammonium bromide (TBAB) (0.32 g, 1 mmol) — Catalyst
» Procedure:

o Dissolve the chalcone and TBAB in toluene.

o Add the aqueous NaOH and

mixture to the organic phase.

o Stir vigorously (1000 rpm) at room temperature for 1-2 hours. The PTC transports the
hydroperoxide anion (

) into the organic layer.[1]

o Monitoring: Check TLC (Silica, Hexane:EtOAc 4:1). The yellow spot of chalcone will
disappear, replaced by a UV-active spot (lower

o Work-up:
o Separate the organic layer.[4][5] Wash with brine (2 x 15 mL) and water (2 x 15 mL).
o Dry over anhydrous

5]
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o Evaporate solvent under reduced pressure.

 Purification: Recrystallize from Ethanol/Acetone (9:1).

Mechanistic Insights & Visualization
The Weitz-Scheffer Mechanism

Unlike electrophilic epoxidation (e.g., with mCPBA), this reaction is nucleophilic.
e Initiation:
e Addition: The

attacks the
-carbon of the enone (Michael addition), forming a resonance-stabilized enolate.[1]

o Cyclization: The enolate oxygen attacks the peroxide oxygen, expelling

and closing the epoxide ring.

H202 + NaOH Deprotonation Hydmp(i.rgx('f)e Anion
Nucleophilic Attack (C-beta)

2-Nitrochalcone
(Electrophile)

2,3-Epoxy-3-(o-nitrophenyl)
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Ring Closure
(Ir Jlar SN2,
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Enolate Intermediate
(Resonance Stabilized)

Click to download full resolution via product page

Caption: Mechanistic pathway of the base-catalyzed nucleophilic epoxidation of electron-
deficient enones.

Characterization Data
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Parameter Specification Notes
) Distinct color change from the
Appearance White to pale yellow needles
deep yellow precursor.[1]
Ortho isomers often have
) ) 108-110°C (Lit. range for lower MPs than para analogs
Melting Point o )
similar isomers) due to crystal packing
disruption.
: ~1685 cm~1 Loss of C=C stretch (~1600
IR Spectrum . -
cm™1) is the key indicator.
: ~1240, 890 cm™t
4.10 (d, 1H,
Hz, .
The doublet coupling constant
) (
1H NMR
4.35 (d, 1H, Hz) confirms the trans-epoxide
stereochemistry.
Hz,
)
Significant upfield shift of
Carbonyl: ~192 ppmEpoxide
15C NMR y ppmep

carbons: ~58-60 ppm

carbons compared to alkene

precursors.

Experimental Workflow Diagram
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Step 1: Precursor Synthesis
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Caption: Step-by-step experimental workflow from starting materials to purified epoxide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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